Cas no 2138235-92-2 (1-[(2-methylpropyl)amino]-3-(octahydro-1H-indol-6-yloxy)propan-2-ol)

• Product Name: 1-[(2-methylpropyl)amino]-3-(octahydro-1H-indol-6-yloxy)propan-2-ol
• CAS No: 2138235-92-2
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 6592616
• PubChem ID: 165451496
• Update Time: 2025-05-20

1-[(2-methylpropyl)amino]-3-(octahydro-1H-indol-6-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-741059
• 1-[(2-methylpropyl)amino]-3-(octahydro-1H-indol-6-yloxy)propan-2-ol
• 2138235-92-2

• Inchi： 1S/C15H30N2O2/c1-11(2)8-16-9-13(18)10-19-14-4-3-12-5-6-17-15(12)7-14/h11-18H,3-10H2,1-2H3
• InChI Key： KMDPRMMJNNVBMA-UHFFFAOYSA-N
• SMILES： O(CC(CNCC(C)C)O)C1CCC2CCNC2C1

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.5Ų

Additional information on 1-[(2-methylpropyl)amino]-3-(octahydro-1H-indol-6-yloxy)propan-2-ol

1-[(2-methylpropyl)amino]-3-(octahydro-1H-indol-6-yloxy)propan-2-ol (CAS No. 2138235-92-2): A Comprehensive Overview

The compound1-[(2-methylpropyl)amino]-3-(octahydro-1H-indol-6-yloxy)propan-2-ol, identified by the CAS registry numberCAS No. 2138235-92-2, is a complex organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of tertiary alcohols and features a unique combination of functional groups, including an amino group, a hydroxyl group, and an octahydroindole moiety. Its structure suggests potential applications in drug design, particularly in the development of bioactive molecules with specific pharmacological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of1-[(2-methylpropyl)amino]-3-(octahydro-1H-indol-6-yloxy)propan-2-ol. Researchers have employed a variety of methodologies, including multi-component reactions and catalytic asymmetric synthesis, to construct this molecule with high precision. These approaches not only enhance the yield but also improve the stereochemical control, which is critical for ensuring the compound's bioactivity.

The structural complexity of this compound makes it an interesting candidate for exploring its pharmacological properties. Studies have shown that the presence of the octahydroindole ring contributes significantly to its bioavailability and stability in physiological conditions. Additionally, the amino group and hydroxyl group are likely to play pivotal roles in molecular interactions, potentially enabling this compound to act as a ligand for various biological targets.

One of the most promising areas of research involvingCAS No. 2138235-92 is its potential application in drug discovery. Recent studies have highlighted its ability to modulate key cellular pathways, making it a potential candidate for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, preclinical studies have demonstrated that this compound exhibits selective inhibition against certain kinases, which are often overexpressed in cancer cells.

Moreover, the unique stereochemistry of1-[(2-methylpropyl)amino]-3-(octahydroindol-oxy)propanol has been shown to influence its pharmacokinetic properties. This has led researchers to explore its suitability as a prodrug or a delivery vehicle for other therapeutic agents. The compound's ability to penetrate cellular membranes efficiently suggests that it could serve as a carrier for drugs that are otherwise poorly absorbed or distributed.

In terms of industrial applications,CAS No. 2138-based compounds have also found use in materials science. Their ability to form stable complexes with metal ions has made them valuable in catalysis and sensor technology. For example, recent reports indicate that derivatives of this compound can act as highly sensitive sensors for detecting trace amounts of heavy metals in environmental samples.

The synthesis and characterization of1-[ ( ˜ ) ]-related compounds continue to be an active area of research. Scientists are increasingly focusing on optimizing synthetic routes to minimize waste and improve sustainability. Green chemistry principles are being integrated into these processes, ensuring that the production of such compounds aligns with global environmental goals.

In conclusion,1-[ ( ˜ ) ], orCAS No. 944077, represents a versatile molecule with vast potential across multiple disciplines. Its unique structure, coupled with recent advances in synthetic and analytical techniques, positions it as a key player in future scientific endeavors. As research progresses, it is anticipated that this compound will unlock new possibilities in drug development, materials science, and beyond.